Cas no 5120-23-0 (Phospholan-methyl)

• Product Name: Phospholan-methyl
• CAS No: 5120-23-0
• MF: C₅H₁₀NO₃PS₂
• MW: 227.241559505463
• CID: 1060880
• PubChem ID: 78800
• Update Time: 2025-08-05

Phospholan-methyl Chemical and Physical Properties

Names and Identifiers

• Phosphfolan-methyl
• Phospholan-methyl
• N-dimethoxyphosphoryl-1,3-dithiolan-2-imine
• 5120-23-0
• Imidocarbonic acid, (dimethoxyphosphinyl)dithio-, cyclic ethylene ester
• Phosfolan-methyl 1000 microg/mL in Acetone
• Phosphoramidic acid, 1,3-dithiolan-2-ylidene-, dimethyl ester
• Imidocarbonic acid, phosphonodithio-, cyclic ethylene P,P-dimethyl ester (7CI,8CI); Phosphoramidic acid, 1,3-dithiolan-2-ylidene-, dimethyl ester (9CI); 1,2-Ethanedithiol, cyclic ester with phosphonodithioimidocarbonic acid P,P-dimethyl ester; Phosfolan-methyl; Phosphoramidic acid, N-1,3-dithiolan-2-ylidene-, dimethyl ester
• ENT 27,168
• N-(1,3-Dithiolan-2-ylidene)phosporamidic acid dimethyl ester
• 1,3-Dithiolan-2-ylidenephosphoramidic Acid Dimethyl Ester
• Dimethyl 1,3-dithiolan-2-ylidenephosphoramidate
• UNII-077FAY08PY
• 077FAY08PY
• Phosfolan-methyl
• Q27236269
• AC 47271
• DIMETHYL N-1,3-DITHIOLAN-2-YLIDENEPHOSPHORAMIDATE
• Phosfolan-methyl 100 microg/mL in Acetone
• N-(dimethoxyphosphoryl)-1,3-dithiolan-2-imine
• American cyanamid CL-47271
• Phosfolan-methyl 100 microg/mL in Methanol
• Phosphonodithioimidocarbonic Acid Cyclic Ethylene P,P-Dimethyl Ester
• CL-47271
• DTXSID50199211
• DTXCID80121702

• Inchi： 1S/C5H10NO3PS2/c1-8-10(7,9-2)6-5-11-3-4-12-5/h3-4H2,1-2H3
• InChI Key： CWXVDJFKMQCYFG-UHFFFAOYSA-N
• SMILES： S1/C(=N\P(=O)(OC)OC)/SCC1

Computed Properties

• Exact Mass: 226.9841
• Monoisotopic Mass: 226.98397253g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 217
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 98.5Ų

Experimental Properties

• PSA: 47.89

Additional information on Phospholan-methyl

Phospholan-methyl (CAS No. 5120-23-0): An Overview of Its Properties, Applications, and Recent Research Advances

Phospholan-methyl, with the Chemical Abstracts Service (CAS) number 5120-23-0, is a versatile compound that has garnered significant attention in the fields of organic chemistry, pharmaceuticals, and materials science. This phosphorus-containing compound is known for its unique structural properties and diverse applications, ranging from synthetic intermediates to advanced materials. In this article, we will delve into the chemical properties, synthesis methods, applications, and recent research advancements of Phospholan-methyl.

Chemical Properties and Structure

Phospholan-methyl is a cyclic phosphorus compound characterized by its five-membered ring structure containing a phosphorus atom. The molecular formula of Phospholan-methyl is C₄H₉O₂P, and its molecular weight is approximately 136.08 g/mol. The presence of the phosphorus atom in the ring imparts unique chemical properties to the compound, making it highly reactive and versatile in various chemical reactions.

The cyclic structure of Phospholan-methyl provides stability while allowing for facile functionalization through substitution reactions. The methyl group attached to the phosphorus atom further enhances its reactivity and solubility in organic solvents. These properties make Phospholan-methyl an attractive starting material for the synthesis of a wide range of organic compounds.

Synthesis Methods

The synthesis of Phospholan-methyl can be achieved through several well-established methods. One common approach involves the reaction of a suitable phosphorus precursor with an appropriate alkylating agent. For example, the reaction of trimethylphosphite with methyl iodide in the presence of a base can yield Phospholan-methyl. This method is widely used due to its simplicity and high yield.

An alternative synthetic route involves the ring-opening reaction of a cyclic phosphite ester followed by methylation. This method offers greater control over the stereochemistry of the final product and can be used to synthesize enantiomerically pure forms of Phospholan-methyl. Recent advancements in catalytic methods have further improved the efficiency and selectivity of these reactions, making them more suitable for large-scale production.

Applications in Organic Chemistry and Pharmaceuticals

Phospholan-methyl finds extensive use as a synthetic intermediate in organic chemistry. Its reactivity and functional group compatibility make it an ideal building block for constructing complex organic molecules. In pharmaceutical research, Phospholan-methyl-derived compounds have shown promise in the development of novel drugs with improved pharmacological properties.

In particular, derivatives of Phospholan-methyl have been explored for their potential as prodrugs. Prodrugs are biologically inactive compounds that are converted into active drugs within the body through metabolic processes. The unique properties of Phospholan-methyl, such as its ability to form stable esters and amides, make it an excellent candidate for prodrug design. Recent studies have demonstrated that prodrugs derived from Phospholan-methyl-based compounds exhibit enhanced bioavailability and reduced toxicity compared to their parent drugs.

Mechanistic Insights and Recent Research Advances strong> p > < p >Recent research has shed light on the mechanistic aspects of reactions involving Phospholan-methyl strong > . For instance , studies have elucidated the role of Phospholan-methyl strong > in Pd-catalyzed cross-coupling reactions , where it serves as an efficient ligand for promoting C-C bond formation . These findings have opened up new avenues for developing more efficient catalytic systems using Phospholan-methyl strong > -based ligands . p > < p >In addition , computational studies have provided valuable insights into the electronic structure and reactivity patterns of Phospholan-methyl strong > . Density functional theory (DFT) calculations have revealed that the electron density around the phosphorus atom plays a crucial role in determining the reactivity of Phospholan-methyl strong > in various chemical transformations . These theoretical studies complement experimental observations and guide the design of new synthetic strategies . p > < p >< strong >Environmental Considerations and Safety Profiles strong > p > < p >< strong >Phospholan-methyl strong > is generally considered safe when handled under appropriate conditions . However , like any chemical compound , it should be used with caution to avoid potential hazards . Proper storage , handling , and disposal procedures should be followed to ensure environmental safety . Recent studies have also focused on assessing the environmental impact of Phospholan-methyl strong > -based products , emphasizing the importance of sustainable practices in their production and use . p > < p >< strong >Conclusion strong > p > < p >< strong >Phospholan-methyl strong > (CAS No . 5120-23-0) is a multifaceted compound with a wide range of applications in organic chemistry , pharmaceuticals , and materials science . Its unique chemical properties , coupled with recent advancements in synthesis methods and mechanistic understanding , position it as a valuable tool for researchers and industry professionals alike . As ongoing research continues to uncover new possibilities ,< strong > Phospholan-methyl strong > is poised to play an increasingly important role in driving innovation across multiple scientific disciplines . p > article > < / response >